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Compound of Interest

Compound Name:
Ethyl 2-aminooxazole-5-

carboxylate

Cat. No.: B053176 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
aminooxazole-5-carboxylate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 2-aminooxazole-5-carboxylate. Adherence to

these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
Ethyl 2-aminooxazole-5-carboxylate is classified with specific hazard statements that

necessitate the use of appropriate personal protective equipment. The primary hazards include

skin irritation, serious eye irritation, and potential respiratory irritation.[1]

Summary of Hazard Information:
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Hazard Statement GHS Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H302 Harmful if swallowed

Recommended Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling this compound.

Protection Type Recommended Equipment

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1][2] A face shield should be worn in

addition to goggles for splash hazards.[3][4]

Hand Protection

Chemically resistant, impervious gloves must be

worn.[1] Nitrile or neoprene gloves are suitable

for incidental contact.[3] Always inspect gloves

before use.[1][3]

Body Protection

Wear a flame-resistant lab coat.[1][3] For

procedures with a high risk of splashing, a

chemical-resistant apron over the lab coat is

recommended.[3] Ensure full skin coverage with

long pants and closed-toe shoes.[3]

Respiratory Protection

All handling should occur in a certified chemical

fume hood to minimize inhalation exposure.[3] If

exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1][2]

Operational and Disposal Plans
Handling and Storage:
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Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Use non-sparking tools to prevent ignition.[1]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1] The recommended

storage temperature is 4°C, protected from light.[5][6]

Disposal Plan:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Contaminated materials should be promptly disposed of in suitable, closed containers.[1]

Emergency Procedures
In Case of Accidental Release:

Evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate PPE, including chemical impermeable gloves, during cleanup.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[1]

First-Aid Measures:
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Exposure Route First-Aid Protocol

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[1]

If on Skin

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water.[1] If skin irritation occurs, get medical

help.[1]

If in Eyes

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing.[1] Seek immediate

medical attention.

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[7]

Experimental Workflow Diagram
The following diagram outlines the standard operational workflow for safely handling Ethyl 2-
aminooxazole-5-carboxylate.
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Safe Handling Workflow for Ethyl 2-aminooxazole-5-carboxylate
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Caption: Workflow for handling Ethyl 2-aminooxazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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